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Compound of Interest

Compound Name: Triphenyl silane

Cat. No.: B7800720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triphenylsilane, a versatile organosilicon

compound. It covers its fundamental properties, synthesis, and diverse applications, with a

focus on its relevance in research and drug development.

Core Properties of Triphenylsilane
Triphenylsilane, with the chemical formula (C₆H₅)₃SiH, is an organosilicon compound featuring

a central silicon atom bonded to three phenyl groups and one hydrogen atom. It is also known

by other names such as 1,1′,1′′-Silylidynetrisbenzene and Triphenylhydrosilane.[1]

Molecular and Physical Properties

A summary of the key quantitative data for triphenylsilane is presented in the table below.
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Property Value Reference

CAS Number 789-25-3 [1]

Molecular Formula C₁₈H₁₆Si [1][2]

Molecular Weight 260.41 g/mol [1][2]

Appearance White to off-white solid/crystal [2][3]

Melting Point 43-45 °C

Boiling Point 152 °C at 2 mmHg

Flash Point 76 °C (closed cup)

Purity (GC) >96.0% to 99.0% [3]

Molecular Structure

The molecular structure of triphenylsilane consists of a tetrahedral silicon atom at the center.

Three of the vertices are occupied by phenyl groups, and the fourth is a hydrogen atom. This

structure is key to its reactivity, particularly the Si-H bond which is central to its utility as a

reducing agent.

// Node colors Si [label="Si", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"]; H

[label="H", fillcolor="#F1F3F4", fontcolor="#202124", pos="0,1.5!"]; C1 [label="C",

fillcolor="#202124", fontcolor="#FFFFFF", pos="-1.3,-0.75!"]; C2 [label="C", fillcolor="#202124",

fontcolor="#FFFFFF", pos="1.3,-0.75!"]; C3 [label="C", fillcolor="#202124",

fontcolor="#FFFFFF", pos="0, -1.5!"]; // This C is hidden behind the phenyl group

representation

// Phenyl group representations P1 [label="Ph", shape=plaintext, fontcolor="#202124", pos="-2,

-1.5!"]; P2 [label="Ph", shape=plaintext, fontcolor="#202124", pos="2, -1.5!"]; P3 [label="Ph",

shape=plaintext, fontcolor="#202124", pos="0, -2.5!"];

// Edges Si -> H [color="#5F6368"]; Si -> C1 [color="#5F6368"]; Si -> C2 [color="#5F6368"]; Si

-> C3 [color="#5F6368"];

// Invisible edges for layout of Phenyl groups edge [style=invis]; C1 -> P1; C2 -> P2; C3 -> P3;
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} कें द Caption: Molecular structure of triphenylsilane.

Synthesis and Reactivity
Triphenylsilane is typically synthesized through the reaction of trichlorosilane with a Grignard

reagent, such as phenylmagnesium bromide. The reactivity of triphenylsilane is dominated by

the Si-H bond, which allows it to act as a mild and selective reducing agent.

General Synthesis Workflow

Starting Materials
(Trichlorosilane, Phenylmagnesium Bromide)

Grignard Reaction
in an ether solvent (e.g., THF)

Aqueous Work-up
(e.g., with NH₄Cl solution)

Purification
(e.g., distillation or crystallization)

Triphenylsilane Product

Click to download full resolution via product page

Applications in Research and Drug Development
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Triphenylsilane's utility as a reducing agent is a cornerstone of its application in organic

synthesis. It is particularly effective for the reduction of organic halides and compares favorably

with other reducing agents like tri-n-butyltin hydride in the reduction of enones to ketones.[2] Its

selectivity is also demonstrated in the reduction of cyclic hemiacetals and the conversion of O-

acetyl furanoses and pyranoses to deoxy sugars.[2]

Furthermore, triphenylsilane serves as a reactant or reagent in several catalytic reactions.

These include:

Catalytic hydrogen-deuterium exchange reactions of silanes.[2]

Oxidation by carbon nanotube-gold nanohybrids.[2]

Hydrolysis by ruthenium complexes.[2]

Hydrosilylation to produce enolsilanes.[2]

Synthesis of bromosilanes.[2]

Ozone oxidation of silyl-alkenes for the synthesis of α-O-silylated acyloin derivatives.[2]

It is also employed in the synthesis of hydrido silyl and bis(silyl) bis(imidazolinylidene) nickel

complexes.[2]

Experimental Protocols
Example Protocol: Reduction of an Aldehyde to an Alcohol

This protocol provides a general methodology for the reduction of an aldehyde to its

corresponding primary alcohol using triphenylsilane, often in the presence of a catalyst.

Materials:

Aldehyde substrate

Triphenylsilane

Catalyst (e.g., a Lewis acid or a transition metal complex)
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Anhydrous solvent (e.g., toluene, THF)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the aldehyde substrate and the

catalyst in the anhydrous solvent.

Add triphenylsilane to the solution (typically 1.1 to 1.5 equivalents).

Stir the reaction mixture at the appropriate temperature (ranging from room temperature to

reflux, depending on the substrate and catalyst) and monitor the reaction progress by a

suitable analytical technique (e.g., TLC, GC-MS).

Upon completion, quench the reaction by the addition of a protic solvent (e.g., methanol).

Remove the solvent under reduced pressure.

Purify the resulting alcohol by column chromatography on silica gel.

Logical Flow of the Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup
(Inert atmosphere, anhydrous solvent)

Addition of Reagents
(Aldehyde, Catalyst, Triphenylsilane)

Reaction
(Stirring at appropriate temperature)

Monitoring
(TLC, GC-MS)

Incomplete

Quenching
(Addition of protic solvent)

Complete

Purification
(Solvent removal, Column chromatography)

Final Product
(Primary Alcohol)
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Safety and Handling
Triphenylsilane is an off-white solid that is soluble in most organic solvents.[2] It is classified as

a skin and eye irritant. Appropriate personal protective equipment (PPE), including gloves, eye

protection, and a dust mask, should be worn when handling this compound. It is also moisture-

sensitive and should be stored under an inert gas in a cool, dark place.[3] The compound is a

combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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